Cas no 1297291-67-8 (lithothamnin A)

• Product Name: lithothamnin A
• CAS No: 1297291-67-8
• MF: C₃₄H₂₇Br₅N₄O₁₀
• MW: 1051.11898541451
• CID: 2043264
• PubChem ID: 139031584
• Update Time: 2025-04-21

lithothamnin A Chemical and Physical Properties

Names and Identifiers

• lithothamnin A
• 2,19-Dioxa-10,28-diazapentacyclo[29.2.2.13,7.114,18.120,24]octatriaconta-3,5,7(38),14,16,18(37),20,22,24(36),31,33,34-dodecaene-11,12,26,27-tetrone, 5,16,21,34,36-pentabromo-4,17,23,32-tetrahydroxy-, 12,26-dioxime, (12E,26E)-
• Q27136547
• 1297291-67-8
• DTXSID301098130

• Inchi： 1S/C34H27Br5N4O10/c35-18-10-16-2-4-41-34(49)23(43-51)11-17-25(45)12-21(38)32(29(17)39)53-28-9-15(6-20(37)31(28)47)7-22(42-50)33(48)40-3-1-14-5-19(36)30(46)27(8-14)52-26(18)13-24(16)44/h5-6,8-10,12-13,44-47,50-51H,1-4,7,11H2,(H,40,48)(H,41,49)/b42-22+,43-23+
• InChI Key： ZFSTWMBDMZIGJR-GXABEWBWSA-N
• SMILES： O/N=C1/C(=O)NCCC2=CC(=C(C(=C2)OC2C=C(C(=CC=2Br)CCNC(=O)/C(=N/O)/CC2=C(C(=C(C=C2O)Br)OC2=CC(=CC(=C2O)Br)C/1)Br)O)O)Br

Computed Properties

• Exact Mass: 1049.76031Da
• Monoisotopic Mass: 1045.76441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 0
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 223Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams